Cas no 1529746-83-5 (1-amino-3-(oxolan-3-yl)propan-2-ol)

• Product Name: 1-amino-3-(oxolan-3-yl)propan-2-ol
• CAS No: 1529746-83-5
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 6148484
• PubChem ID: 83479257
• Update Time: 2025-05-19

1-amino-3-(oxolan-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(oxolan-3-yl)propan-2-ol
• 1529746-83-5
• EN300-1792437

• Inchi： 1S/C7H15NO2/c8-4-7(9)3-6-1-2-10-5-6/h6-7,9H,1-5,8H2
• InChI Key： LKEFTYUPTAILOX-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CC(CN)O

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 1-amino-3-(oxolan-3-yl)propan-2-ol

Professional Introduction to Compound with CAS No. 1529746-83-5 and Product Name: 1-amino-3-(oxolan-3-yl)propan-2-ol

The compound identified by the CAS number 1529746-83-5 and the product name 1-amino-3-(oxolan-3-yl)propan-2-ol represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions. The molecular framework of 1-amino-3-(oxolan-3-yl)propan-2-ol incorporates both amino and oxolane functional groups, which are known for their versatile reactivity and biological significance.

In recent years, the exploration of heterocyclic compounds has seen substantial advancements, particularly in understanding their role in drug discovery and development. The oxolane ring, a prominent feature in this compound, is recognized for its ability to enhance binding affinity and metabolic stability, making it a valuable scaffold in medicinal chemistry. The presence of an amino group further extends the compound's potential utility, as it can participate in hydrogen bonding interactions, crucial for enzyme inhibition and receptor binding.

Current research indicates that derivatives of 1-amino-3-(oxolan-3-yl)propan-2-ol have shown promise in modulating various biological targets. For instance, studies have demonstrated that modifications to the oxolane ring can influence the compound's pharmacokinetic properties, leading to improved bioavailability and reduced toxicity. This has opened new avenues for developing novel therapeutic agents targeting neurological disorders, infectious diseases, and metabolic conditions.

The 1-amino-3-(oxolan-3-yl)propan-2-ol structure also exhibits interesting chiral properties, which are critical in pharmaceutical applications. The stereochemistry of the amino group and the oxolane ring can significantly impact the compound's efficacy and selectivity. Researchers have been exploring enantioselective synthesis methods to produce pure enantiomers, which could lead to more effective and targeted treatments with fewer side effects.

One of the most compelling aspects of this compound is its potential role in enzyme inhibition. The combination of the amino and oxolane functionalities provides multiple sites for interaction with biological targets. Preliminary studies have suggested that 1-amino-3-(oxolan-3-yl)propan-2-ol derivatives may inhibit key enzymes involved in inflammation and oxidative stress pathways. These pathways are implicated in a wide range of diseases, including cancer, cardiovascular disorders, and neurodegenerative conditions.

The development of 1-amino-3-(oxolan-3-yloxy)propanal, a related derivative, has further highlighted the therapeutic potential of this chemical class. This compound has been investigated for its anti-inflammatory properties, showing significant activity in preclinical models. The mechanism of action involves modulating inflammatory cytokine production and reducing oxidative stress markers. Such findings have prompted researchers to explore additional derivatives with enhanced pharmacological profiles.

In conclusion, the compound with CAS No. 1529746-83-5 and the product name 1-amino-propanal-Oxolan represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions facing society today.